Cas no 2411179-34-3 (rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo4.1.0heptane-1-carboxamide)

• Product Name: rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo4.1.0heptane-1-carboxamide
• CAS No: 2411179-34-3
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 5360325
• PubChem ID: 154879415
• Update Time: 2025-07-31

rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo4.1.0heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3766265818
• (1S,6R)-2-(2-Chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide
• rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide
• rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo4.1.0heptane-1-carboxamide

• Inchi： 1S/C9H13ClN2O2/c10-5-7(13)12-3-1-2-6-4-9(6,12)8(11)14/h6H,1-5H2,(H2,11,14)/t6-,9+/m1/s1
• InChI Key： JRIDWFHZDHSSKO-MUWHJKNJSA-N
• SMILES： ClCC(N1CCC[C@@H]2C[C@]12C(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0
• Topological Polar Surface Area: 63.4

Additional information on rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo4.1.0heptane-1-carboxamide

Comprehensive Overview of rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide (CAS No. 2411179-34-3)

The compound rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide (CAS No. 2411179-34-3) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its azabicyclo[4.1.0]heptane core, combined with a chloroacetyl and carboxamide functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and inflammation, aligning with current trends in precision medicine.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide?" This reflects the growing demand for efficient and scalable synthesis methods. The compound's stereochemistry (1R,6S) is critical for its biological activity, and recent advancements in asymmetric catalysis have enabled more selective production. Additionally, its CAS No. 2411179-34-3 is frequently queried in chemical databases, highlighting its relevance in patent literature and regulatory documentation.

In the context of AI-driven drug discovery, rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide has been explored as a scaffold for virtual screening. Computational models predict its binding affinity for specific protein targets, such as enzymes involved in neurodegenerative diseases. This aligns with the broader industry focus on machine learning in molecular design, a topic frequently searched by chemists and data scientists alike. The compound's chloroacetyl group also offers opportunities for further derivatization, a key strategy in fragment-based drug discovery.

Another trending topic is "green chemistry approaches for rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide synthesis." Environmental sustainability is a major concern, and researchers are investigating solvent-free or catalytic methods to reduce waste. The compound's azabicyclo[4.1.0]heptane framework is particularly amenable to microwave-assisted reactions, which are energy-efficient and reduce reaction times—a hot topic in modern synthetic methodology.

From a regulatory perspective, the CAS No. 2411179-34-3 is essential for tracking the compound's safety profile and commercial use. While it is not classified as hazardous, its chloroacetyl moiety necessitates careful handling in laboratory settings. This underscores the importance of chemical safety data sheets (SDS), another frequently searched term among professionals. The compound's stability under various pH conditions is also a subject of ongoing research, particularly for formulation development in pharmaceuticals.

In summary, rac-(1R,6S)-2-(2-chloroacetyl)-2-azabicyclo[4.1.0]heptane-1-carboxamide represents a compelling case study at the intersection of synthetic chemistry, computational biology, and sustainable science. Its structural complexity and functional groups make it a valuable candidate for further investigation, resonating with contemporary scientific and industrial priorities.